![molecular formula C14H15NO3S B6417757 2,4-dimethoxy-N-[(thiophen-3-yl)methyl]benzamide CAS No. 1058491-63-6](/img/structure/B6417757.png)
2,4-dimethoxy-N-[(thiophen-3-yl)methyl]benzamide
Description
2,4-Dimethoxy-N-[(thiophen-3-yl)methyl]benzamide (DMTMB) is a chemical compound that has been studied for its potential use in research applications. It is a member of the benzamide family, which is a class of compounds that have been studied for their potential pharmacological effects. DMTMB has been studied for its potential use in research applications, such as in the synthesis of other compounds, as a therapeutic agent, and for its potential biochemical and physiological effects.
Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as “2,4-dimethoxy-N-[(thiophen-3-yl)methyl]benzamide”, have been the focus of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Anti-inflammatory Drugs
Compounds with a thiophene framework, like suprofen, are known as nonsteroidal anti-inflammatory drugs . It’s possible that “2,4-dimethoxy-N-[(thiophen-3-yl)methyl]benzamide” could have similar properties.
Anesthetics
Articaine, a 2,3,4-trisubstituent thiophene, is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe . “2,4-dimethoxy-N-[(thiophen-3-yl)methyl]benzamide” might have similar applications.
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This could be a potential application for “2,4-dimethoxy-N-[(thiophen-3-yl)methyl]benzamide”.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . “2,4-dimethoxy-N-[(thiophen-3-yl)methyl]benzamide” might be useful in this field.
Organic Light-Emitting Diodes (OLEDs)
Thiophene-based compounds are used in the fabrication of organic light-emitting diodes (OLEDs) . “2,4-dimethoxy-N-[(thiophen-3-yl)methyl]benzamide” could potentially be used in OLED technology.
properties
IUPAC Name |
2,4-dimethoxy-N-(thiophen-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO3S/c1-17-11-3-4-12(13(7-11)18-2)14(16)15-8-10-5-6-19-9-10/h3-7,9H,8H2,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVNCRNWSANLUJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NCC2=CSC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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